2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide

• Molecular Formula: C9H6F2N2O2S2
• Molecular Weight: 276.3 g/mol
• IUPAC Name: 2,4-difluoro-N-(1,3-thiazol-2-yl)benzenesulfonamide
• InChI: InChI=1S/C9H6F2N2O2S2/c10-6-1-2-8(7(11)5-6)17(14,15)13-9-12-3-4-16-9/h1-5H,(H,12,13)
• InChI Key: SJGNVHFLSMBIKC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)S(=O)(=O)NC2=NC=CS2

Description

2,4-difluoro-N-(thiazol-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C9H6F2N2O2S2 and its molecular weight is 276.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a slurry of 2-aminothiazole (15.08 g, 0.1506 mol) in methylene chloride (100 mL) and pyridine (24 mL, 0.30 mol) was added dropwise over 20 minutes a solution of 2,4-difluorobenzenesulfonyl chloride (10 mL, 0.07 mol) in 10 mL of methylene chloride. After stirring at room temperature for 48 hours the reaction was concentrated and purified by flash column chromatography eluting with hexane/ethyl acetate. LCMS Rt=1.21 minutes MS m/z 277 [MH]+